Cas no 76632-20-7 (3-(bromomethyl)-1,2-oxazole)

• Product Name: 3-(bromomethyl)-1,2-oxazole
• CAS No: 76632-20-7
• MF: C₄H₄BrNO
• MW: 161.984660148621
• MDL: MFCD08669520
• CID: 562506
• PubChem ID: 10464616
• Update Time: 2025-07-23

3-(bromomethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-(bromomethyl)-
• 3-(bromomethyl)-1,2-oxazole
• ISOXAZOLE,3-(BROMOMETHYL)
• 3-Brommethyl-isoxazol
• 3-bromomethylisoxazole
• MFCD08669520
• 3-(BROMOMETHYL)-ISOXAZOLE
• BDA63220
• AS-39537
• SCHEMBL917115
• EN300-22115
• Isoxazole, 3-(bromomethyl)-
• SB38653
• DTXSID30440278
• bromomethylisoxazole
• FT-0719574
• OHUCPYWPUWLNQI-UHFFFAOYSA-N
• 3-(bromomethyl)isoxazole
• AKOS009075878
• 3-Bromomethyl-isoxazole
• 76632-20-7
• AM804339

• MDL： MFCD08669520
• Inchi： 1S/C4H4BrNO/c5-3-4-1-2-7-6-4/h1-2H,3H2
• InChI Key： OHUCPYWPUWLNQI-UHFFFAOYSA-N
• SMILES： BrCC1C=CON=1

Computed Properties

• Exact Mass: 160.94800
• Monoisotopic Mass: 160.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.706
• Boiling Point: 214 ºC
• Flash Point: 83 ºC
• PSA: 26.03000
• LogP: 1.56950

Additional information on 3-(bromomethyl)-1,2-oxazole

3-(Bromomethyl)-1,2-Oxazole (CAS No. 76632-20-7): A Comprehensive Overview

3-(Bromomethyl)-1,2-oxazole is a heterocyclic organic compound with the CAS registry number 76632-20-7. This compound belongs to the class of oxazoles, which are five-membered aromatic rings containing one oxygen and one nitrogen atom. The presence of a bromomethyl group (-CH₂Br) at the third position of the oxazole ring introduces unique chemical properties, making it a valuable molecule in various fields of organic synthesis and material science.

The molecular formula of 3-(bromomethyl)-1,2-oxazole is C₃H₂BrNO, and its molecular weight is approximately 148.99 g/mol. The compound is characterized by its strong aromaticity due to the conjugation within the oxazole ring, which stabilizes the molecule and contributes to its chemical reactivity. Recent studies have highlighted the potential of this compound as a versatile building block in medicinal chemistry and materials engineering.

One of the most significant applications of 3-(bromomethyl)-1,2-oxazole lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have employed this compound to develop novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(bromomethyl)-1,2-oxazole exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its role in drug discovery, 3-(bromomethyl)-1,2-oxazole has found applications in polymer chemistry. Its bromomethyl group serves as a reactive site for polymerization reactions, enabling the creation of advanced materials with tailored properties. A recent breakthrough reported in *Macromolecules* showcased how this compound can be used to synthesize stimuli-responsive polymers that exhibit shape-memory behavior under thermal or mechanical stimuli.

The synthesis of 3-(bromomethyl)-1,2-oxazole typically involves multi-step organic reactions. A common approach includes the oxidation of an appropriate thiazole derivative followed by bromination at the methyl position. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and toxicity of 3-(bromomethyl)-1,2-oxazole is crucial for its safe handling and application. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further research is needed to evaluate its long-term effects on soil microbiota.

In conclusion, 3-(bromomethyl)-1,2-oxazole (CAS No. 76632-20-7) stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and materials science.